![molecular formula C12H23NO2 B2426917 Tert-butyl 4-aminocycloheptane-1-carboxylate CAS No. 2287287-12-9](/img/structure/B2426917.png)
Tert-butyl 4-aminocycloheptane-1-carboxylate
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Description
“Tert-butyl 4-aminocycloheptane-1-carboxylate” likely refers to a compound that contains a cycloheptane ring, which is a seven-membered ring of carbon atoms, with an amino group (-NH2) and a tert-butyl carboxylate ester group (-COOC(CH3)3) attached .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of 4-aminocycloheptanone with tert-butyl alcohol in the presence of a dehydrating agent like sulfuric acid to form the ester .Molecular Structure Analysis
The molecular structure would consist of a seven-membered carbon ring (cycloheptane) with an amino group (-NH2) and a tert-butyl carboxylate ester group (-COOC(CH3)3) attached .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. The amino group might participate in reactions with acids to form amides, or with carbonyl compounds to form imines. The ester group could undergo hydrolysis in the presence of an acid or base to form the carboxylic acid and tert-butanol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, it would likely be a solid or liquid at room temperature, and its solubility in water would depend on the balance of hydrophobic (cycloheptane ring, tert-butyl group) and hydrophilic (amino and ester groups) components .Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 4-aminocycloheptane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2/c1-12(2,3)15-11(14)9-5-4-6-10(13)8-7-9/h9-10H,4-8,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZXJEIFSSWWFIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCC(CC1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-aminocycloheptane-1-carboxylate |
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